Cas no 85564-12-1 (1-Cyclopentene-1-aceticacid,alpha-amino-alpha-methyl-(9CI))

1-Cyclopentene-1-aceticacid,alpha-amino-alpha-methyl-(9CI) structure
85564-12-1 structure
Product Name:1-Cyclopentene-1-aceticacid,alpha-amino-alpha-methyl-(9CI)
CAS No:85564-12-1
MF:C8H13NO2
MW:155.194322347641
CID:708048
Update Time:2023-03-28

1-Cyclopentene-1-aceticacid,alpha-amino-alpha-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-aceticacid, a-amino-a-methyl-
    • 1-Cyclopentene-1-aceticacid,alpha-amino-alpha-methyl-(9CI)
    • 1-Cyclopentene-1-acetic acid, α-amino-α-methyl-
    • Inchi: 1S/C8H13NO2/c1-8(9,7(10)11)6-4-2-3-5-6/h4H,2-3,5,9H2,1H3,(H,10,11)
    • InChI Key: QCWSDVYWLQEHKJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(N)(C1CCCC=1)C

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
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